Cas no 299198-05-3 (<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester)
<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- <br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
- ZDNPASVKQISNOI-UHFFFAOYSA-N
- Ethyl6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
- Oprea1_487369
- Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate
- AKOS000575958
- 6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
- SR-01000507141-1
- 299198-05-3
- STK746474
- SR-01000507141
- CS-0361606
- AKOS024305146
- Oprea1_676851
- Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate #
-
- MDL: MFCD00741385
- Inchi: 1S/C16H15IN2O3/c1-3-21-16(20)13-9(2)22-15(19)12(8-18)14(13)10-5-4-6-11(17)7-10/h4-7,14H,3,19H2,1-2H3
- InChI Key: ZDNPASVKQISNOI-UHFFFAOYSA-N
- SMILES: IC1=CC=CC(=C1)C1C(C#N)=C(N)OC(C)=C1C(=O)OCC
Computed Properties
- Exact Mass: 410.01274Da
- Monoisotopic Mass: 410.01274Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 573
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 85.3Ų
<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A843308-1g |
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate |
299198-05-3 | 97% | 1g |
$294.0 | 2024-04-20 | |
| Chemenu | CM516365-1g |
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate |
299198-05-3 | 97% | 1g |
$291 | 2023-02-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432276-1g |
Ethyl 6-amino-5-cyano-4-(3-iodophenyl)-2-methyl-4H-pyran-3-carboxylate |
299198-05-3 | 97% | 1g |
¥2832.00 | 2024-08-02 |
<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on <br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester
Introduction to 6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester (CAS No. 299198-05-3)
6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, identified by its CAS number 299198-05-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyran derivative class, characterized by its five-membered lactone ring fused with a benzene-like structure. The presence of multiple functional groups, including an amino group, a cyano group, an iodo-substituted phenyl ring, and a methyl group, makes it a versatile intermediate in the synthesis of biologically active molecules.
The 6-amino moiety and the 5-cyano substituent contribute to the compound's reactivity, enabling it to participate in various chemical transformations such as nucleophilic additions and condensations. These features are particularly valuable in drug discovery, where such intermediates can be modified to produce novel therapeutic agents. The ethyl ester functionality at the carboxyl position enhances solubility and stability, making it easier to handle in synthetic protocols.
The 3-iodo-phenyl group is a key structural element that imparts unique electronic properties to the molecule. Iodine is known for its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing complex molecular architectures. This characteristic makes 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester a valuable building block for the synthesis of heterocyclic compounds with potential pharmacological activity.
In recent years, there has been growing interest in exploring the pharmacological properties of pyran derivatives due to their diverse biological activities. Studies have shown that compounds belonging to this class exhibit antimicrobial, anti-inflammatory, and anticancer effects. The structural features of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, particularly the combination of an amino group, a cyano group, and an iodo-substituted phenyl ring, suggest that it may possess similar bioactivities.
One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are implicated in various diseases, including cancer. By modifying the structure of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester, researchers can design molecules that specifically target and inhibit aberrant kinase activity. Preliminary studies have indicated that derivatives of this compound exhibit promising inhibitory effects on certain kinases, making them attractive candidates for further development.
The ethylation of the carboxyl group not only improves solubility but also provides a handle for further functionalization. This allows chemists to introduce additional substituents or linkages, expanding the scope of possible derivatives. Such modifications can be tailored to optimize pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug development.
Another area where this compound shows promise is in the synthesis of protease inhibitors. Proteases are enzymes involved in various physiological processes and their dysregulation is associated with several diseases. By leveraging the reactivity of the amino and cyano groups, researchers can design molecules that interact with protease active sites, thereby inhibiting their activity. This approach has been successful in developing treatments for conditions like HIV/AIDS and cancer.
The iodo-substituted phenyl ring also opens up possibilities for photochemical applications. Iodine-containing compounds can be designed to absorb light at specific wavelengths, leading to photochemical reactions that may be useful in therapeutic contexts. For instance, photodynamic therapy relies on compounds that generate reactive oxygen species upon light exposure, which can selectively target diseased cells. The structural versatility of 6-amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester makes it a candidate for such applications.
In conclusion,6-Amino-5-cyano-4-(3-iodo-pheno l)-2-methyl -4H-pyr an -3-carbox ylic acid eth yl ester (CAS No . 299198 -05 -3) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , including th e amino, cyano, and iodo-substituted phenyl groups , make it a valuable intermediate for synthesizing biologically active molecules . Ongoing research into its pharmacological properties , particularly as a kinase inhibitor and protease inhibitor , holds promise for developing novel therapeutic agents . Additionally , its potential applications in photochemical therapies further highlight its versatility . As synthetic methodologies continue to advance , th e utility o f this compoun d is expected to expand , contributing to innovation i n drug discovery and development .
299198-05-3 (<br>6-Amino-5-cyano-4-(3-iodo-phenyl)-2-methyl-4H-pyran-3-carboxylic acid ethyl ester) Related Products
- 5154-59-6(ethyl 6-amino-5-cyano-4-(4-hydroxyphenyl)-2-methyl-4H-pyran-3-carboxylate)
- 73035-27-5(ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate)
- 5272-94-6(1H-Pyrazol-4-amine,3-methyl-N-[(4-nitrophenyl)methylene]-5-phenyl-)
- 5284-82-2(Phosphonic acid,(10-hydroxy-1-octyldecyl)-, diethyl ester (7CI,8CI))
- 339584-01-9(2-amino-4-(2-iodophenyl)-7-methyl-5-oxo-4h-pyrano[3,2-c]pyran-3-carbonitrile)
- 337496-62-5(<br>6-Amino-4-biphenyl-4-yl-5-cyano-2-methyl-4H-pyran-3-carboxylic acid ethyl e ster)
- 312531-29-6(<br>6-Amino-5-cyano-4-(2,4-dimethyl-phenyl)-2-methyl-4H-pyran-3-carboxylic acid methyl ester)
- 73035-26-4(ethyl 6-amino-5-cyano-2,4-diphenyl-4H-pyran-3-carboxylate)
- 72568-47-9(ethyl 6-amino-5-cyano-2-methyl-4-phenyl-4H-pyran-3-carboxylate)
- 194282-72-9(TIMTEC-BB SBB001132)